4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile

• Molecular Formula: C29H22N4O2S
• Molecular Weight: 490.6 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)-6-(4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)methylsulfanyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C29H22N4O2S/c1-19-12-14-20(15-13-19)25-16-23(22-10-6-7-11-26(22)34-2)24(17-30)29(31-25)36-18-27-32-33-28(35-27)21-8-4-3-5-9-21/h3-16H,18H2,1-2H3
• InChI Key: QCIYBLDHHUKDNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3OC)C#N)SCC4=NN=C(O4)C5=CC=CC=C5

Description

The compound 4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile is a nicotinonitrile derivative featuring a complex substituent framework. Its structure includes:

• A 2-methoxyphenyl group at the 4-position of the nicotinonitrile core.
• A 5-phenyl-1,3,4-oxadiazole moiety linked via a methylsulfanyl group at the 2-position.
• A p-tolyl (4-methylphenyl) group at the 6-position.

This compound’s structural determination likely employs crystallographic refinement tools such as SHELXL, a widely used program for small-molecule analysis .

Biological Activity

The compound 4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile is a complex organic molecule that has garnered interest in various fields of biological research due to its potential pharmacological properties. This article aims to provide a detailed overview of the biological activity associated with this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular structure of the compound can be broken down into several key components:

• Nicotinonitrile moiety : This is known for its diverse biological activities, including anti-inflammatory and anti-cancer properties.
• Oxadiazole ring : Compounds containing oxadiazole have been reported to exhibit antimicrobial and anticancer activities.
• Methoxy and phenyl groups : These substituents can enhance lipophilicity and bioactivity.

Molecular Formula and Weight

• Molecular Formula : C21H20N4O2S
• Molecular Weight : 396.48 g/mol

Anticancer Activity

Recent studies have indicated that compounds similar to 4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile exhibit significant anticancer activity. For instance, a related compound demonstrated IC50 values in the nanomolar range against various cancer cell lines, suggesting a potent antiproliferative effect.

Case Study: Anticancer Evaluation

A study evaluated the antiproliferative effects of various substituted oxadiazoles on melanoma and prostate cancer cells. The results showed that modifications to the oxadiazole ring significantly enhanced the anticancer properties compared to unmodified analogs. The compound may possess similar enhancements due to its structural features.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	Melanoma	0.5	Induction of apoptosis
Compound B	Prostate Cancer	0.8	Inhibition of cell cycle progression
4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile	TBD	TBD

Antimicrobial Activity

The oxadiazole ring has been linked to antimicrobial properties. Research has shown that derivatives of oxadiazole can inhibit bacterial growth effectively. The presence of the methoxy and phenyl groups may enhance these effects through increased interaction with microbial cell membranes.

Research Findings on Antimicrobial Activity

In a comparative study, several oxadiazole derivatives were tested against common bacterial strains:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Oxadiazole A	E. coli	32 µg/mL
Oxadiazole B	S. aureus	16 µg/mL
4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile	TBD

Antidiabetic Potential

Compounds with similar structures have been investigated for their potential as α-glucosidase inhibitors, which are critical in managing diabetes by slowing carbohydrate absorption.

α-Glucosidase Inhibition Study

A recent study highlighted that certain methoxy-substituted phenyl compounds exhibited promising α-glucosidase inhibition:

Compound Name	IC50 (µM)	Reference
Acarbose	475.65
Methoxy Compound X	286.39
4-(2-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylmethylsulfanyl)-6-p-tolyl-nicotinonitrile	TBD

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

Core Variation: The target compound and analogs share a nicotinonitrile core, whereas Compound 37 () uses a nicotinamide backbone, which may influence hydrogen-bonding capacity and solubility.

Oxadiazole Substituents : The target compound’s 1,3,4-oxadiazole contrasts with Compound 37’s 1,2,4-oxadiazole. The latter’s methyl group may reduce steric hindrance compared to the phenyl group in the target compound .

Functional Group Impact on Properties

• Electron-Donating vs. In contrast, Compound 37’s 4-fluorophenyl group is electron-withdrawing, which could alter reactivity or binding affinity . ’s 2-chlorophenylsulfanyl group introduces electronegativity, possibly enhancing stability but reducing solubility .

• Oxadiazole Rings :

  • 1,3,4-Oxadiazoles (target compound) are less common than 1,2,4-oxadiazoles (Compound 37) but offer distinct electronic profiles due to nitrogen positioning. This may affect intermolecular interactions in crystalline states or biological targets .

• Solubility and Bioavailability :

  • The hydroxy group in ’s compound could improve aqueous solubility but reduce membrane permeability compared to the target’s methoxy group .
  • The acetyl group in ’s analog might increase metabolic susceptibility compared to the target’s stable oxadiazole ring .